Cas no 2171607-21-7 (9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro3.5nonane)

• Product Name: 9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro3.5nonane
• CAS No: 2171607-21-7
• MF: C₉H₁₅N₅O
• MW: 209.248300790787
• CID: 5895641
• PubChem ID: 165746938
• Update Time: 2025-10-28

9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro3.5nonane
• 9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro[3.5]nonane
• EN300-1642883
• 2171607-21-7

• Inchi： 1S/C9H15N5O/c1-14-8(11-12-13-14)7-9(3-2-4-9)15-6-5-10-7/h7,10H,2-6H2,1H3
• InChI Key： LBAVGSVTPQKLML-UHFFFAOYSA-N
• SMILES： O1CCNC(C2=NN=NN2C)C21CCC2

Computed Properties

• Exact Mass: 209.12766012g/mol
• Monoisotopic Mass: 209.12766012g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 64.9Ų

Additional information on 9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro3.5nonane

Recent Advances in the Study of 9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro[3.5]nonane (CAS: 2171607-21-7)

The compound 9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro[3.5]nonane (CAS: 2171607-21-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This spirocyclic compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

One of the key areas of research has been the optimization of synthetic routes for 9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro[3.5]nonane. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis protocol that improved yield and purity. The protocol involves the use of novel catalysts and reaction conditions, which could facilitate large-scale production for preclinical and clinical studies.

Pharmacological evaluations have revealed that this compound exhibits potent activity as a modulator of specific neurotransmitter receptors. In vitro and in vivo studies have shown its affinity for GABA_A receptors, suggesting potential applications in the treatment of neurological disorders such as anxiety and epilepsy. Furthermore, its unique spirocyclic structure contributes to its metabolic stability, making it a promising candidate for further development.

Recent preclinical trials have also explored the compound's pharmacokinetic profile. Data indicate favorable absorption and distribution properties, with minimal off-target effects. These findings underscore the compound's potential as a lead molecule for central nervous system (CNS) therapeutics. However, further studies are needed to assess its long-term safety and efficacy.

In addition to its neurological applications, 9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro[3.5]nonane has been investigated for its anti-inflammatory properties. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on pro-inflammatory cytokines, highlighting its potential in treating chronic inflammatory conditions. These findings open new avenues for research in immunomodulation.

In conclusion, the compound 9-(1-methyl-1H-1,2,3,4-tetrazol-5-yl)-5-oxa-8-azaspiro[3.5]nonane (CAS: 2171607-21-7) represents a versatile and promising molecule in drug discovery. Its unique structural attributes, combined with its pharmacological profile, make it a valuable candidate for further investigation. Continued research efforts will be essential to fully elucidate its therapeutic potential and translate these findings into clinical applications.